Cas no 18760-80-0 (rac-Methyl Ephedrine Hydrochloride)

• Product Name: rac-Methyl Ephedrine Hydrochloride
• CAS No: 18760-80-0
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 51146
• PubChem ID: 198190
• Update Time: 2025-10-24

rac-Methyl Ephedrine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-Methylephedrine hydrochloride
• rac-Methyl Ephedrine
• rac-Methyl Ephedrine Hydrochloride
• rac-Methyl Ephedrine Hydrochloride
• (1R,2S)(-)-methylephedrinium chloride
• (1R,2S)-2-Dimethylamino-1-phenyl-propan-1-ol,Hydrochlorid
• (1R,2S)-2-dimethylamino-1-phenyl-propan-1-ol,hydrochloride
• (1R,2S)-2-dimethylamino-1-phenylpropanol hydrochloride
• dl-Methylephedrine HCl
• Metheph
• methylephedrine HCl
• methylephedrine hydrochloride
• Methyl-hoedrin
• N-methylephedrine hydrochloride
• Benzenemethanol,a-[(1R)-1-(dimethylamino)ethyl]-,hydrochloride, (aS)-rel-(9CI)
• Benzenemethanol, a-[1-(dimethylamino)ethyl]-, hydrochloride, (R*,S*)-(?à)-
• Benzyl alcohol, a-[1-(dimethylamino)ethyl]-,hydrochloride, erythro-(?à)- (8CI)
• (?à)-N-Methylephedrinehydrochloride
• Benzenemethanol, a-[1-(dimethylamino)ethyl]-, hydrochloride, (R*,S*)-
• Benzenemethanol, α-[1-(dimethylamino)ethyl]-, hydrochloride, (R*,S*)-
• (R*,S*)-(±)-alpha-[1-(dimethylamino)ethyl]benzyl alcohol hydrochloride
• Benzenemethanol, α-[1-(dimethylamino)ethyl]-, hydrochloride, (R*,S*)-(+-)-
• Benzenemethanol, α-[(1R)-1-(dimethylamino)ethyl]-, hydrochloride, (αS)-rel-
• Benzyl alcohol, α-[1-(dimethylamino)ethyl]-, hydrochloride, erythro-(+-)- (8CI)
• l-Methylephedrine hydrochloride [JAN]
• (R-(R*,S*))-alpha-(1-(Dimethylamino)ethyl)benzenemethanol hydrochloride
• NS00088715
• N,N-DIMETHYLNOREPHEDRINE HYDROCHLORIDE
• (1R,2S)-2-(dimethylamino)-1-phenylpropan-1-ol;hydrochloride
• N-METHYL (-)EPHEDRINE
• DTXSID10191776
• METHYLEPHEDRINE HYDROCHLORIDE-DL [WHO-DD]
• (R*,S*)-(1)-alpha-(1-(Dimethylamino)ethyl)benzyl alcohol hydrochloride
• 38455-90-2
• 2-DIMETHYLAMINO-1-PHENYLPROPANOL HYDROCHLORIDE
• l-Erythro-methylephedrine hydrochloride
• Methy F
• l-Methylephedrine hydrochloride (JAN)
• BENZYL ALCOHOL, alpha-(1-(DIMETHYLAMINO)ETHYL)-, HYDROCHLORIDE, erythro- (+-)-
• Benzenemethanol, alpha-(1-(dimethylamino)ethyl)-, hydrochloride, (R-(R*,S*))-
• N-METHYLEPHEDRINE HYDROCHLORIDE, DL-
• METHYLEPHEDRINE HYDROCHLORIDE, (+/-)-
• dl-N-Methylephedrine hydrochloride
• 18760-80-0
• 8ONA78V6FO
• N-METHYLEPHEDRINE HYDROCHLORIDE [MI]
• NSC42289
• D01952
• BENZENEMETHANOL, .ALPHA.-((1S)-1-(DIMETHYLAMINO)ETHYL)-, HYDROCHLORIDE (1:1), (.ALPHA.R)-
• BENZENEMETHANOL, .ALPHA.-(1-(DIMETHYLAMINO)ETHYL)-, HYDROCHLORIDE, (R*,S*)-(+/-)-
• Benzenemethanol, alpha-(1-(dimethylamino)ethyl)-, hydrochloride, (R*,S*)-(+-)-
• dl-Methylephedrine hydrochloride [JAN]
• EINECS 253-947-9
• (1R,2S)-2-(dimethylamino)-1-phenylpropan-1-ol hydrochloride
• METHYLEPHEDRINE HYDROCHLORIDE [MART.]
• UNII-8ONA78V6FO
• UNII-99214P83XM
• ERYTHRO-.ALPHA.-(1-(DIMETHYLAMINO)ETHYL)BENZYL ALCOHOL HYDROCHLORIDE
• l-Methylephedrine hydrochloride
• SCHEMBL68363
• 99214P83XM
• (-)-Methylephedrine hydrochloride
• Benzenemethanol,a-[1-(dimethylamino)ethyl]-
• NSC 42289
• L-N-Methylephedrine hydrochloride
• EINECS 242-557-4
• N-METHYLEPHEDRINE DL-FORM HYDROCHLORIDE [MI]
• .ALPHA.-(1-(DIMETHYLAMINO)ETHYL)BENZENEMETHANOL HYDROCHLORIDE
• NSC-42289
• Methylephedrine hydrochloride, dl-
• METHYLEPHEDRINE HYDROCHLORIDE-DL
• dl-Methylephedrinehydrochloride
• NTCYWJCEOILKNG-ROLPUNSJSA-N

• Inchi： 1S/C11H17NO.ClH/c1-9(12(2)3)11(13)10-7-5-4-6-8-10;/h4-9,11,13H,1-3H3;1H/t9-,11-;/m0./s1
• InChI Key： NTCYWJCEOILKNG-ROLPUNSJSA-N
• SMILES： Cl.O[C@H](C1C=CC=CC=1)[C@H](C)N(C)C

Computed Properties

• Exact Mass: 215.10800
• Monoisotopic Mass: 215.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 251.3°Cat760mmHg
• Flash Point: 96.9°C
• PSA: 23.47000
• LogP: 2.47210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on rac-Methyl Ephedrine Hydrochloride

rac-Methyl Ephedrine Hydrochloride (CAS No. 18760-80-0): An Overview of Its Properties and Applications

rac-Methyl Ephedrine Hydrochloride (CAS No. 18760-80-0) is a compound that has garnered significant attention in the fields of pharmaceutical research and medicinal chemistry due to its unique properties and potential therapeutic applications. This compound, also known as rac-Methylephedrine Hydrochloride, is a racemic mixture of the two enantiomers of methylephedrine hydrochloride. The racemic form is often used in various studies and formulations due to its balanced pharmacological profile.

The chemical structure of rac-Methyl Ephedrine Hydrochloride consists of a substituted phenethylamine skeleton, which is a common scaffold found in many sympathomimetic amines. The presence of the methyl group on the nitrogen atom and the hydrochloride salt form contribute to its solubility and stability, making it suitable for various pharmaceutical applications.

In recent years, research on rac-Methyl Ephedrine Hydrochloride has focused on its potential as a bronchodilator and decongestant. Studies have shown that this compound can effectively relax smooth muscle in the bronchi, making it a promising candidate for the treatment of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD). Additionally, its decongestant properties have been explored for use in nasal sprays and other formulations aimed at relieving nasal congestion.

The pharmacokinetics of rac-Methyl Ephedrine Hydrochloride have been extensively studied. Upon administration, it is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound has a relatively short half-life, which means it is quickly metabolized and excreted, reducing the risk of accumulation and potential side effects. This rapid metabolism is an important consideration in the design of dosing regimens for therapeutic use.

Clinical trials have provided valuable insights into the safety and efficacy of rac-Methyl Ephedrine Hydrochloride. One notable study published in the Journal of Clinical Pharmacology evaluated the compound's effects on patients with mild to moderate asthma. The results showed significant improvements in lung function and reduced symptoms, with minimal adverse effects reported. These findings have contributed to the growing body of evidence supporting the therapeutic potential of this compound.

In addition to its bronchodilatory and decongestant properties, rac-Methyl Ephedrine Hydrochloride has been investigated for its potential as an adjuvant in pain management. Preclinical studies have suggested that this compound may enhance the analgesic effects of certain opioids without significantly increasing their side effects. This could be particularly beneficial in managing chronic pain conditions where opioid use is necessary but needs to be optimized for safety and efficacy.

The synthesis of rac-Methyl Ephedrine Hydrochloride involves several well-established chemical reactions, including alkylation and salt formation. These processes are typically carried out under controlled conditions to ensure high purity and yield. The ability to produce this compound efficiently and cost-effectively is crucial for its widespread use in pharmaceutical formulations.

In conclusion, rac-Methyl Ephedrine Hydrochloride (CAS No. 18760-80-0) is a versatile compound with promising applications in respiratory medicine, pain management, and other therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, further solidifying its importance in the field of medicinal chemistry. As more clinical data becomes available, it is likely that this compound will play an increasingly significant role in the development of novel treatments for various medical conditions.